Cas no 1026796-68-8 (Azetidin-1-yl-(3-bromo-2-fluorophenyl)methanone)
1026796-68-8 structure
Product Name:Azetidin-1-yl-(3-bromo-2-fluorophenyl)methanone
CAS No:1026796-68-8
MF:C10H9BrFNO
MW:258.086965322495
CID:1136073
PubChem ID:53484486
Update Time:2025-04-20
Azetidin-1-yl-(3-bromo-2-fluorophenyl)methanone Chemical and Physical Properties
Names and Identifiers
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- Azetidin-1-yl-(3-bromo-2-fluorophenyl)methanone
- DTXSID70704043
- azetidin-1-yl(3-bromo-2-fluorophenyl)methanone
- 1-(3-bromo-2-fluorobenzoyl)azetidine
- (Azetidin-1-yl)(3-bromo-2-fluorophenyl)methanone
- A1-22029
- 1026796-68-8
-
- Inchi: 1S/C10H9BrFNO/c11-8-4-1-3-7(9(8)12)10(14)13-5-2-6-13/h1,3-4H,2,5-6H2
- InChI Key: QQDBZGHSNBFBLU-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1F)C(N1CCC1)=O
Computed Properties
- Exact Mass: 256.98515g/mol
- Monoisotopic Mass: 256.98515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 258.09g/mol
- XLogP3: 2.3
- Topological Polar Surface Area: 20.3Ų
Azetidin-1-yl-(3-bromo-2-fluorophenyl)methanone Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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